N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide

• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C16H14N2OS2/c17-9-13-12-7-4-8-14(12)21-16(13)18-15(19)10-20-11-5-2-1-3-6-11/h1-3,5-6H,4,7-8,10H2,(H,18,19)
• InChI Key: UEGKKIUWPFOOKS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C#N)NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C16H14N2OS2
• Molecular Weight: 314.4 g/mol

Description

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide, also known as CPDT-PA, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications. CPDT-PA belongs to the class of thieno[3,2-b]thiophene derivatives and has been shown to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic effects.

Mechanism of Action

The mechanism of action of N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation, cancer, and diabetes. N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide has been shown to inhibit the NF-κB pathway, which plays a crucial role in the regulation of inflammation and cancer. N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide has also been found to activate the AMPK pathway, which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, such as IL-1β, IL-6, TNF-α, and MCP-1. N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide has also been demonstrated to induce apoptosis and inhibit cell proliferation in various cancer cell lines. Additionally, N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide has been found to improve insulin sensitivity and glucose uptake in adipocytes.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide is its potential therapeutic applications in various diseases, including inflammation, cancer, and diabetes. N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide has been shown to possess anti-inflammatory, anti-cancer, and anti-diabetic effects, making it a promising candidate for drug development. However, one of the limitations of N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide. One of the areas of interest is the optimization of the synthesis method to obtain higher yields and purity of the final product. Another area of research is the elucidation of the mechanism of action of N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide, which may provide insights into its potential therapeutic applications. Additionally, the evaluation of the pharmacokinetics and toxicity of N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide in animal models is necessary to determine its safety and efficacy for clinical use. Finally, the development of novel derivatives of N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide with improved solubility and pharmacokinetics may enhance its potential as a therapeutic agent.

Scientific Research Applications

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide has also been demonstrated to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Additionally, N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)-2-(phenylthio)acetamide has been found to have anti-diabetic effects by improving insulin sensitivity and glucose uptake in adipocytes.